Cas no 59445-56-6 (4-hydroxy-3-methoxybenzene-1-carbothioamide)
4-Hydroxy-3-methoxybenzene-1-carbothioamide is a thiocarbamide derivative characterized by a hydroxy-methoxy-substituted benzene core. This compound exhibits potential as a versatile intermediate in organic synthesis, particularly in the development of heterocyclic compounds and pharmacologically active molecules. The presence of both hydroxyl and methoxy groups enhances its reactivity in electrophilic and nucleophilic substitution reactions, while the carbothioamide functionality offers chelating properties, making it useful in coordination chemistry. Its structural features suggest applicability in medicinal chemistry research, such as enzyme inhibition or metal ion binding studies. The compound's stability under standard conditions and well-defined crystalline properties facilitate handling and purification in laboratory settings.
59445-56-6 structure
Product Name:4-hydroxy-3-methoxybenzene-1-carbothioamide
CAS No:59445-56-6
MF:C8H9NO2S
MW:183.227560758591
MDL:MFCD09050684
CID:4054855
PubChem ID:135741556
Update Time:2025-06-08
4-hydroxy-3-methoxybenzene-1-carbothioamide Chemical and Physical Properties
Names and Identifiers
-
- Benzenecarbothioamide, 4-hydroxy-3-methoxy-
- 4-Hydroxy-3-MethoxythiobenzaMide, 97%
- 4-Hydroxy-3-methoxybenzothioamide
- 4-hydroxy-3-methoxybenzene-1-carbothioamide
- PEBRLGGSVAUIHU-UHFFFAOYSA-N
- CS-0302446
- 4-Hydroxy-3-methoxythiobenzamide
- EN300-1844752
- 4-HYDROXY-3-METHOXYBENZENECARBOTHIOAMIDE
- 4-Hydroxy-3-methoxythiobenzamide, AldrichCPR
- AKOS000134549
- 59445-56-6
- SCHEMBL2000855
-
- MDL： MFCD09050684
- Inchi： 1S/C8H9NO2S/c1-11-7-4-5(8(9)12)2-3-6(7)10/h2-4,10H,1H3,(H2,9,12)
- InChI Key： PEBRLGGSVAUIHU-UHFFFAOYSA-N
- SMILES： C1(C(N)=S)=CC=C(O)C(OC)=C1
Computed Properties
- Exact Mass: 183.03539970Da
- Monoisotopic Mass: 183.03539970Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 87.6Ų
4-hydroxy-3-methoxybenzene-1-carbothioamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019144411-25g |
4-Hydroxy-3-methoxythiobenzamide |
59445-56-6 | 97% | 25g |
$1042.65 | 2023-09-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD439053-100mg |
4-Hydroxy-3-methoxybenzothioamide |
59445-56-6 | 97% | 100mg |
￥222.0 | 2023-02-22 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD439053-250mg |
4-Hydroxy-3-methoxybenzothioamide |
59445-56-6 | 97% | 250mg |
￥334.0 | 2023-02-22 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD439053-1g |
4-Hydroxy-3-methoxybenzothioamide |
59445-56-6 | 97% | 1g |
￥18251.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD439053-5g |
4-Hydroxy-3-methoxybenzothioamide |
59445-56-6 | 97% | 5g |
￥2923.0 | 2023-02-22 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1373116-50mg |
4-Hydroxy-3-methoxybenzothioamide |
59445-56-6 | 97% | 50mg |
￥22971.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1373116-100mg |
4-Hydroxy-3-methoxybenzothioamide |
59445-56-6 | 97% | 100mg |
￥22478.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1373116-250mg |
4-Hydroxy-3-methoxybenzothioamide |
59445-56-6 | 97% | 250mg |
￥20148.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1373116-500mg |
4-Hydroxy-3-methoxybenzothioamide |
59445-56-6 | 97% | 500mg |
￥26298.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1373116-1g |
4-Hydroxy-3-methoxybenzothioamide |
59445-56-6 | 97% | 1g |
￥25552.00 | 2024-05-07 |
4-hydroxy-3-methoxybenzene-1-carbothioamide Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:59445-56-6)4-hydroxy-3-methoxybenzene-1-carbothioamide
Order Number:A1042072
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:12
Price ($):2268.0
Email:sales@amadischem.com
4-hydroxy-3-methoxybenzene-1-carbothioamide Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:59445-56-6)4-hydroxy-3-methoxybenzene-1-carbothioamide
Purity:99%
Quantity:1g
Price ($):2268.0